Cas no 76497-69-3 (15,16-Dinor-8(17),11-labdadien-13-one)

• Product Name: 15,16-Dinor-8(17),11-labdadien-13-one
• CAS No: 76497-69-3
• Molecular Formula: C₁₈H₂₈O
• Molecular Weight: 260.41432
• CID: 837045
• PubChem ID: 13994560

15,16-Dinor-8(17),11-labdadien-13-one Properties

Names and Identifiers

• 15,16-Dinor-8(17),11-labdadien-13-one
• (3E)-4-[(1S,4aS,8aS)-5,5,8a-Trimethyl-2-methylenedecahydro-1-naph thalenyl]-3-buten-2-one
• 15,16-Dinorlabda-8(17),11-dien-13-one
• AKOS032948642
• CHEMBL2332436
• BDBM50429855
• HY-N9158
• CS-0158861
• 76497-69-3
• (E)-4-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]but-3-en-2-one
• FS-9019
• (3e)-4-[(1s,4as,8as)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]-3-buten-2-one
• (E)-4-((1S,4aS,8aS)-5,5,8a-Trimethyl-2-methylenedecahydronaphthalen-1-yl)but-3-en-2-one
• [ "" ]
• 15,16-Dir-8(17),11-labdadien-13-one

• InChIKey： GWLGWWOKIBLQJF-YGUYEABBSA-N
• Inchi： InChI=1S/C18H28O/c1-13-7-10-16-17(3,4)11-6-12-18(16,5)15(13)9-8-14(2)19/h8-9,15-16H,1,6-7,10-12H2,2-5H3/b9-8+/t15-,16-,18+/m0/s1
• SMILES： CC(=O)/C=C/[C@@H]1[C@@]2([C@H]([C@@](CCC2)(C)C)CCC1=C)C

Computed Properties

• Exact Mass: 260.21400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 260.214015512g/mol
• Heavy Atom Count: 19
• Complexity: 415
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.568
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 4.93040
• PSA: 17.07000
• Boiling Point: 343.9±21.0 °C at 760 mmHg
• Vapor Pressure: 0.0±0.8 mmHg at 25°C
• Flash Point: 153.9±15.3 °C
• Color/Form: Powder
• Density: 0.9±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Sesquiterpenoids
• Sesquiterpenoids